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Compound of Interest

Compound Name: Cyanoguanidine-15N4

Cat. No.: B562668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, synthesis, and

spectroscopic properties of Cyanoguanidine-15N4, an isotopically labeled form of the versatile

chemical compound cyanoguanidine (also known as dicyandiamide). This document is

intended for researchers in chemistry, pharmacology, and materials science who utilize

isotopically labeled compounds for mechanistic studies, metabolic tracking, and as standards

in analytical methods.

Chemical Structure and Properties
Cyanoguanidine-15N4 is a heavy-atom isotopologue of cyanoguanidine where all four

nitrogen atoms are the 15N isotope. The fundamental structure consists of a guanidine core

with a cyano substituent. The molecule is planar, a feature that has been confirmed by X-ray

crystallography for the unlabeled compound.[1]

The presence of 15N isotopes does not alter the chemical reactivity but provides a distinct

spectroscopic signature, particularly in Nuclear Magnetic Resonance (NMR) and mass

spectrometry, making it an invaluable tool for tracing the metabolic fate of cyanoguanidine-

derived compounds or for elucidating reaction mechanisms.
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Property Value Source

Molecular Formula C₂H₄¹⁵N₄ [1]

IUPAC Name 2-(¹⁵N)cyanoguanidine [1]

Synonyms

Dicyandiamide-15N4, N-

Cyanoguanidine-15N4, 1-

Cyanoguanidine-15N4

[1][2]

Molecular Weight 88.05 g/mol

Exact Mass 88.03173572 Da

InChI Key
QGBSISYHAICWAH-

PQVJJBODSA-N

SMILES
C(#[15N])[15N]=C([15NH2])

[15NH2]

CAS Number 63419-77-2

Tautomerism
Cyanoguanidine can exist in different tautomeric forms. The predominant form is 2-

cyanoguanidine, but other tautomers can be present in solution. The isotopic labeling in

Cyanoguanidine-15N4 allows for detailed studies of these tautomeric equilibria using 15N

NMR spectroscopy.

Caption: Tautomeric equilibrium of cyanoguanidine.

Synthesis of 15N-Labeled Cyanoguanidine
While a specific, detailed protocol for the synthesis of fully labeled Cyanoguanidine-15N4 is

not readily available in the cited literature, the synthesis of singly labeled 15N-cyanoguanidines

has been described and provides a foundational methodology. The following protocols are

adapted from the synthesis of 1-cyanoguanidine-1-¹⁵N and 1-cyano-¹⁵N-guanidine. A plausible

route to Cyanoguanidine-15N4 would involve the use of starting materials fully enriched with

15N.
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Experimental Protocol for Singly Labeled
Cyanoguanidine
Synthesis of 1-Cyanoguanidine-1-¹⁵N:

Preparation of Cyanogen bromide-¹⁵N: A solution of potassium cyanide-¹⁵N in water is slowly

added to an ice-cooled mixture of bromine and water. The resulting wet cyanogen bromide-

¹⁵N is distilled and then redistilled after drying with anhydrous calcium chloride.

Synthesis of 2-imino-1,3-dithiolane-¹⁵N: This intermediate is synthesized from 1,2-

ethanedithiol and the prepared cyanogen bromide-¹⁵N.

Formation of 1-Cyanoguanidine-1-¹⁵N: The ammonium salt of 2-imino-1,3-dithiolane-¹⁵N is

heated in 1-butanol under reflux for 20 hours. The solvent is evaporated, and the residue is

extracted with warm ethanol. Concentration of the extract yields 1-cyanoguanidine-1-¹⁵N.

Synthesis of 1-Cyano-¹⁵N-guanidine:

A mixture of guanidine and cyanogen bromide-¹⁵N in DMF is stirred at 5°C for 2 hours.

The solvent is evaporated under reduced pressure.

The residue is treated with a small amount of water to yield 1-cyano-¹⁵N-guanidine as an

insoluble product.

Synthetic Workflow
The following diagram illustrates the general synthetic pathway for producing singly labeled

cyanoguanidines, which could be adapted for the fully labeled compound by using fully ¹⁵N-

enriched starting materials.
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Caption: Synthetic pathways for singly labeled cyanoguanidines.

Spectroscopic Analysis: ¹⁵N NMR
¹⁵N NMR spectroscopy is a powerful tool for the structural elucidation of nitrogen-containing

compounds. Due to the low natural abundance of ¹⁵N (0.37%), isotopic enrichment, as in

Cyanoguanidine-15N4, dramatically enhances the sensitivity of ¹⁵N NMR experiments. The

¹⁵N nucleus has a spin of 1/2, which results in sharp NMR signals, providing precise

information about the electronic environment of each nitrogen atom.

For Cyanoguanidine-15N4, one would expect to observe distinct signals for the chemically

non-equivalent nitrogen atoms in the molecule. The schematic ¹⁵N FT-NMR spectra of

cyanoguanidine enriched with ¹⁵N show different chemical shifts for the different nitrogen

atoms, confirming their distinct electronic environments. The exact chemical shifts and coupling
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constants for the fully labeled Cyanoguanidine-15N4 would need to be determined

experimentally.

Expected ¹⁵N NMR Spectral Features
Based on the structure of cyanoguanidine, one can predict the following features in the ¹⁵N

NMR spectrum of Cyanoguanidine-15N4:

Distinct Resonances: The four nitrogen atoms are in three chemically different environments

(the two amine nitrogens are equivalent), which should give rise to three distinct signals in

the ¹⁵N NMR spectrum.

¹⁵N-¹⁵N Coupling: The presence of adjacent ¹⁵N atoms will result in spin-spin coupling,

providing valuable information for signal assignment and structural confirmation.

¹⁵N-¹H Coupling: Coupling between the ¹⁵N nuclei and the protons of the amino groups will

also be observed, further aiding in spectral interpretation.

The schematic spectra of singly labeled cyanoguanidines indicate distinct regions for the

different nitrogen signals, which would be more pronounced and complex in the fully labeled

compound due to extensive ¹⁵N-¹⁵N couplings.

Biological Context and Applications
While there is no specific signaling pathway documented for Cyanoguanidine-15N4 itself, the

cyanoguanidine moiety is a key structural feature in various biologically active molecules. For

instance, it is a component of the histamine H4 receptor agonist, improgan. The use of

Cyanoguanidine-15N4 in the synthesis of such compounds would enable detailed

investigation of their mechanism of action, receptor binding, and metabolic fate through ¹⁵N

NMR-based studies.

Conclusion
Cyanoguanidine-15N4 is a valuable research tool with a well-defined chemical structure.

While a specific protocol for its synthesis requires adaptation from methods used for singly

labeled analogues, its utility in mechanistic and structural studies is significant. The primary

analytical technique for characterizing this compound and leveraging its isotopic labels is ¹⁵N
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NMR spectroscopy, which provides detailed insights into its electronic structure and tautomeric

forms. This technical guide serves as a foundational resource for researchers intending to work

with this isotopically labeled compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b562668?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Cyanoguanidine-15N4
https://www.scbt.com/p/cyanoguanidine-15n4-63419-77-2
https://www.benchchem.com/product/b562668#what-is-the-structure-of-cyanoguanidine-15n4
https://www.benchchem.com/product/b562668#what-is-the-structure-of-cyanoguanidine-15n4
https://www.benchchem.com/product/b562668#what-is-the-structure-of-cyanoguanidine-15n4
https://www.benchchem.com/product/b562668#what-is-the-structure-of-cyanoguanidine-15n4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b562668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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